Cas no 1804271-29-1 (Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1804271-29-1
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4795826
• Update Time: 2025-05-24

Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-3-18-12(15)8-7-9-10(13(16)17-2)5-4-6-11(9)14/h4-6H,3,7-8H2,1-2H3
• InChI Key： JEZMPPUVCAVMCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate

Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804271-29-1): An Overview

Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804271-29-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its methyl ester, chloro-substituted benzene ring, and ethoxy ketone functionalities, offers a wide range of applications due to its reactivity and structural diversity.

The chemical structure of Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate can be represented as C₁₄H₁₆ClO₄. The presence of the chloro group on the benzene ring and the ethoxy ketone moiety on the side chain imparts specific chemical properties that make it a valuable intermediate in various synthetic pathways. The methyl ester functionality also provides opportunities for further derivatization, making it a useful building block in organic synthesis.

Recent research has highlighted the potential of Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate in the development of novel pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation, suggesting its potential as a lead compound in drug discovery.

In addition to its pharmaceutical applications, Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate has been explored for its use in materials science. The compound's unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. Research in this area has focused on developing materials with enhanced mechanical properties, thermal stability, and biocompatibility. A recent study in the Journal of Polymer Science highlighted the use of this compound as a monomer in the synthesis of biodegradable polymers for biomedical applications.

The synthesis of Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate typically involves multi-step reactions to introduce the desired functional groups. One common synthetic route involves the reaction of 3-chlorobenzoic acid with ethyl acetoacetate followed by esterification with methanol. This process requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have further improved the efficiency and sustainability of these synthetic processes.

The physical and chemical properties of Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate are well-documented. It is a white crystalline solid with a melting point ranging from 65°C to 70°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques, including gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and handling, Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to minimize exposure risks. It is important to follow all relevant safety guidelines and regulations to ensure safe handling and disposal.

The market demand for Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate is driven by its diverse applications in pharmaceuticals, materials science, and chemical synthesis. As research continues to uncover new uses for this compound, its importance is likely to grow. Companies involved in drug discovery, polymer development, and fine chemical manufacturing are increasingly interested in incorporating this versatile intermediate into their product portfolios.

In conclusion, Methyl 3-chloro-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804271-29-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an attractive candidate for further research and development. As new applications are discovered and optimized synthetic methods are developed, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.